Tetramethyl butane-1,1,4,4-tetracarboxylate
Overview
Description
Tetramethyl butane-1,1,4,4-tetracarboxylate is a chemical compound with the molecular formula C12H18O8 . It is used as a building block for the synthesis of specialized polymers for the formulation of resins, polymers, coatings, and adhesives .
Molecular Structure Analysis
This compound contains a total of 38 atoms; 18 Hydrogen atoms, 12 Carbon atoms, and 8 Oxygen atoms . It has a total of 37 bonds; 19 non-H bonds, 4 multiple bonds, 11 rotatable bonds, 4 double bonds, and 4 esters (aliphatic) .Scientific Research Applications
1. Chemical Analysis and Structure
- Tetramethyl butane-1,1,4,4-tetracarboxylate's intermediates, such as tecarhydrophthalic acid, are crucial in chemical synthesis processes. The analytical methods for these intermediates are well-established, offering precision and simplicity in operations (Xiao, 2013).
- The crystal structure of its coordination complex reveals a unique distorted trigonal-planar coordination, contributing to the understanding of molecular geometry in chemical compounds (Frenzel et al., 2016).
2. Electrochemical Applications
- Electrochemical oxidation studies of tetramethyl esters of this compound have shown the potential for efficient cyclization processes, leading to the formation of various esters and hydroxymethylated products (Elinson et al., 1992).
3. Material Science and Stability Analysis
- The compound is used in the identification and application of host compounds, with its rigid anti-conformation offering valuable insights for material science research (Barton et al., 2013).
- It plays a role in the synthesis of polyimides, demonstrating improved thermal properties and potential applications in various industrial materials (Schramm et al., 2012).
4. Coordination Chemistry and Complex Formation
- The compound is central to the preparation of metal complexes, impacting the development of functional materials, photosensitive materials, and medical polymers (Zhang & Qi, 2019).
- Studies on butane-1,2,3,4-tetracarboxylato bridged cobalt(II) complexes reveal insights into supramolecular architecture and magnetic properties (Zhu et al., 2011).
5. Synthesis Processes
- The synthesis of butane tetracarboxylic acid from this compound involves a multi-step process, highlighting the complexity and efficiency of chemical reactions (Xuan, 2012).
Safety and Hazards
properties
IUPAC Name |
tetramethyl butane-1,1,4,4-tetracarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O8/c1-17-9(13)7(10(14)18-2)5-6-8(11(15)19-3)12(16)20-4/h7-8H,5-6H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWNMXJHVMRBPQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CCC(C(=O)OC)C(=O)OC)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10512821 | |
Record name | Tetramethyl butane-1,1,4,4-tetracarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10512821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62512-67-8 | |
Record name | Tetramethyl butane-1,1,4,4-tetracarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10512821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.